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Anhydrotetrodotoxin Anhydrotetrodotoxin Anhydrotetrodotoxin is a quinazoline alkaloid. It is functionally related to a tetrodotoxin.
Anhydrotetrodotoxin is a natural product found in Takifugu pardalis, Takifugu stictonotus, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 13072-89-4
VCID: VC20976551
InChI: InChI=1S/C11H15N3O7/c12-8-13-6-2-4-9(17,1-15)5-3(16)10(2,14-8)7(19-6)11(18,20-4)21-5/h2-7,15-18H,1H2,(H3,12,13,14)/t2?,3-,4?,5+,6?,7+,9+,10-,11+/m1/s1
SMILES: C(C1(C2C3C4N=C(NC35C(C1OC(C5O4)(O2)O)O)N)O)O
Molecular Formula: C11H15N3O7
Molecular Weight: 301.25 g/mol

Anhydrotetrodotoxin

CAS No.: 13072-89-4

Cat. No.: VC20976551

Molecular Formula: C11H15N3O7

Molecular Weight: 301.25 g/mol

* For research use only. Not for human or veterinary use.

Anhydrotetrodotoxin - 13072-89-4

Specification

Description Anhydrotetrodotoxin is a quinazoline alkaloid. It is functionally related to a tetrodotoxin.
Anhydrotetrodotoxin is a natural product found in Takifugu pardalis, Takifugu stictonotus, and other organisms with data available.
CAS No. 13072-89-4
Molecular Formula C11H15N3O7
Molecular Weight 301.25 g/mol
IUPAC Name (2S,3S,4S,5R,11S,12S)-7-amino-2-(hydroxymethyl)-10,13,15-trioxa-6,8-diazapentacyclo[7.4.1.13,12.05,11.05,14]pentadec-7-ene-2,4,12-triol
Standard InChI InChI=1S/C11H15N3O7/c12-8-13-6-2-4-9(17,1-15)5-3(16)10(2,14-8)7(19-6)11(18,20-4)21-5/h2-7,15-18H,1H2,(H3,12,13,14)/t2?,3-,4?,5+,6?,7+,9+,10-,11+/m1/s1
Standard InChI Key STNXQECXKDMLJK-NLWUVLGBSA-N
Isomeric SMILES C([C@]1([C@@H]2[C@H]([C@@]34[C@H]5[C@@](O2)(OC1C3C(O5)N=C(N4)N)O)O)O)O
SMILES C(C1(C2C3C4N=C(NC35C(C1OC(C5O4)(O2)O)O)N)O)O
Canonical SMILES C(C1(C2C3C4N=C(NC35C(C1OC(C5O4)(O2)O)O)N)O)O
Appearance Assay:≥98%A solid

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